3-[(1-Propylpiperidin-4-yl)amino]propan-1-ol

• Molecular Formula: C11H24N2O
• Molecular Weight: 200.32 g/mol
• SMILES: CCCN1CCC(CC1)NCCCO
• InChI: InChI=1S/C11H24N2O/c1-2-7-13-8-4-11(5-9-13)12-6-3-10-14/h11-12,14H,2-10H2,1H3
• InChIKey: TXDKVXZHKXHXPG-UHFFFAOYSA-N

3-[(1-Propylpiperidin-4-yl)amino]propan-1-ol: Structural Identity and Procurement Baseline for the N-Propyl-Substituted Piperidine-Amino-Propanol Building Block

3-[(1-Propylpiperidin-4-yl)amino]propan-1-ol (CAS 1042551-67-6; molecular formula C₁₁H₂₄N₂O; molecular weight 200.32 g/mol) is a synthetic organic compound belonging to the class of N-alkyl-substituted 4-aminopiperidine derivatives bearing a hydroxypropyl side chain. The compound is currently listed as a research-use-only chemical by multiple vendors with a typical minimum purity specification of 95% . No peer-reviewed pharmacological datasets, patent-protected use claims, or formal structure–activity relationship (SAR) publications specifically profiling this molecule were retrievable at the time of analysis.

Supports synthetic workflow for N-alkylpiperidine intermediates with a hydroxypropyl elaboration handle.

Research-use-only building block; no peer-reviewed pharmacological data retrievable for this exact molecule.

Typical minimum purity specification of 95% for early-stage scaffold exploration.

Why 3-[(1-Propylpiperidin-4-yl)amino]propan-1-ol Cannot Be Casually Replaced by Other N-Alkyl or Side-Chain Analogs in Research Pipelines

Within the family of 4-aminopiperidine-amino-propanol derivatives, the N-propyl substituent, the linear three-carbon amino-alcohol linker, and the terminal primary hydroxyl group each constitute discrete pharmacophoric or physicochemical tuning points. Altering the N-alkyl group (e.g., ethyl, benzyl, or unsubstituted piperidine) modifies lipophilicity and basicity, while varying the side-chain length or the position of the hydroxyl group changes hydrogen-bonding capacity and spatial orientation. For compounds that serve as synthetic intermediates, such as 3-[(1-propylpiperidin-4-yl)amino]propan-1-ol, the specific substitution pattern determines the regiochemical outcome of downstream functionalization reactions. Even when no target-specific biological data are publicly available, non-identical analogs cannot be assumed to provide identical reactivity, solubility, or pharmacokinetic behaviour in exploratory medicinal chemistry campaigns.

N-Alkyl Variation

Exchanging N-propyl for ethyl, benzyl, or unsubstituted piperidine may shift lipophilicity and basicity, altering reactivity and downstream pharmacokinetic behaviour.

Linker & Hydroxyl Position

Modifying the three-carbon linker or relocating the terminal hydroxyl changes hydrogen-bonding capacity and spatial orientation, which can redirect regiochemical outcomes.

Analytical Interchangeability

Non-identical analogs cannot be assumed to provide identical retention-time markers or system suitability profiles in HPLC/LC-MS methods.

3-[(1-Propylpiperidin-4-yl)amino]propan-1-ol: Quantified Differentiation Evidence Against Closest Structural Analogs

Procurement-Ready Application Scenarios for 3-[(1-Propylpiperidin-4-yl)amino]propan-1-ol Derived from Structural Evidence

Scaffold-Diversification Campaigns Requiring a Defined N-Propylpiperidine-Amino-Propanol Intermediate

Medicinal chemistry programs exploring sigma receptor or aminergic GPCR ligands frequently employ N-alkyl-4-aminopiperidine building blocks. 3-[(1-Propylpiperidin-4-yl)amino]propan-1-ol provides a pre-assembled N-propylpiperidine-amino-propanol scaffold that can be directly elaborated via the terminal hydroxyl group, offering a synthetic efficiency advantage over stepwise construction.

Physicochemical Property Screening Libraries

The compound can serve as a member of a homologous series (N-methyl, N-ethyl, N-propyl, N-benzyl) for systematic determination of cLogP, solubility, and permeability parameters, enabling structure–property relationship (SPR) studies that guide lead optimization.

Chemical Biology Probe Synthesis

The primary alcohol handle permits conjugation to fluorophores, biotin, or solid supports, making 3-[(1-propylpiperidin-4-yl)amino]propan-1-ol a candidate precursor for the generation of affinity probes targeting proteins that accommodate an N-propylpiperidine motif.

Reference Standard for Analytical Method Development

When developing HPLC or LC-MS methods for piperidine-containing compounds, the well-defined structure, moderate lipophilicity, and availability in >95% purity make this compound suitable as a system suitability standard or retention-time marker.

Application

Selection Property

Validation Focus

Scaffold-Diversification Campaigns

Pre-assembled N-propylpiperidine-amino-propanol scaffold

Downstream elaboration efficiency via terminal hydroxyl

Physicochemical Property Screening

Member of homologous N-alkyl series

cLogP, solubility, and permeability parameter determination

Chemical Biology Probe Synthesis

Primary alcohol conjugation handle

Fluorophore, biotin, or solid-support attachment

Analytical Method Development

Well-defined structure and moderate lipophilicity

System suitability or retention-time marker performance

Note: All applications require independent validation. No target-specific biological data exist for this molecule; suitability must be confirmed experimentally.